![molecular formula C25H20FN3O3 B4014512 3-(4-fluorophenyl)-11-(3-nitrophenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one](/img/structure/B4014512.png)
3-(4-fluorophenyl)-11-(3-nitrophenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Description
Synthesis Analysis
The synthesis of dibenzo[b,e][1,4]diazepin-1-ones typically involves dehydrative cyclization of acylaminoanilino-cyclohexenones with polyphosphoric acid, yielding various 11-substituted derivatives. This method has been applied to synthesize compounds with moderate analgesic activity (Matsuo, Yoshida, Ohta, & Tanaka, 1986). An alternative approach involves the condensation and cyclization of 3-(2-aminophenylamino)cyclohex-2-en-1-ones with arylglyoxal hydrates, exploring their chemical properties such as alkylation and acetylation (Chechina, Kravchuk, Оmelchenko, Shishkin, & Kolos, 2015).
Molecular Structure Analysis
The molecular structure of these compounds has been elucidated through various spectroscopic methods. For instance, the structure of novel hexahydrodibenzo[b,e][1,4]diazepin-1-one derivatives has been confirmed using IR, 1H-NMR, 13C-NMR, and high-resolution mass spectrometry, highlighting the importance of these techniques in determining the molecular architecture of complex organic compounds (Cortéas, Banos, & Garcia-Mellado de Cortes, 2004).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including nitrosation, alkylation, and acetylation, which can significantly alter their chemical properties and potential pharmacological activities. The study of these reactions is crucial for understanding the reactivity and functionalization of the dibenzo[b,e][1,4]diazepin-1-one scaffold (Chechina, Kravchuk, Оmelchenko, Shishkin, & Kolos, 2015).
properties
IUPAC Name |
9-(4-fluorophenyl)-6-(3-nitrophenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FN3O3/c26-18-10-8-15(9-11-18)17-13-22-24(23(30)14-17)25(16-4-3-5-19(12-16)29(31)32)28-21-7-2-1-6-20(21)27-22/h1-12,17,25,27-28H,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWIYDOPOGWXPKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)C2=C1NC3=CC=CC=C3NC2C4=CC(=CC=C4)[N+](=O)[O-])C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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